1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine

• IUPAC Name: 1-[4-[2-nitro-4-(trifluoromethyl)phenyl]piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C19H18F3N3O3/c20-19(21,22)15-6-7-16(17(13-15)25(27)28)23-8-10-24(11-9-23)18(26)12-14-4-2-1-3-5-14/h1-7,13H,8-12H2
• InChI Key: FLURPTQHQYFJCG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])C(=O)CC3=CC=CC=C3
• Molecular Formula: C19H18F3N3O3
• Molecular Weight: 393.4 g/mol

Description

1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine (NFPS) is a chemical compound that has been extensively researched for its potential as a therapeutic agent. It belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine acts as a selective inhibitor of the GLAST subtype of glutamate transporters. It binds to a specific site on the transporter, which prevents the reuptake of glutamate from the synaptic cleft. This leads to an increase in extracellular glutamate levels, which has been shown to have neuroprotective effects.
Biochemical and Physiological Effects:
1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of extracellular glutamate, which has been associated with neuroprotection. 1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the survival and growth of neurons.

Advantages and Limitations for Lab Experiments

1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine has several advantages for lab experiments. It is a selective inhibitor of the GLAST subtype of glutamate transporters, which allows for the study of the specific effects of this subtype on glutamate reuptake. However, 1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine has limitations as well. It has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine. One potential direction is the investigation of its potential as a therapeutic agent for neurodegenerative diseases. Another potential direction is the study of its effects on other glutamate transporters and receptors. Additionally, the development of more stable and potent derivatives of 1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine could lead to further insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine can be synthesized through a multistep process that involves the reaction of 2-nitro-4-trifluoromethylbenzaldehyde with phenylacetic acid followed by the reaction with piperazine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-[2-nitro-4-(trifluoromethyl)phenyl]-4-(phenylacetyl)piperazine has been studied for its potential as a modulator of glutamate receptors. It has been found to selectively inhibit the activity of the GLAST subtype of glutamate transporters, which are responsible for the reuptake of glutamate from the synaptic cleft. This inhibition leads to an increase in extracellular glutamate levels, which has been shown to have neuroprotective effects.